2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(4-butanoylphenoxy)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C20H23NO3/c1-3-5-19(22)16-8-12-18(13-9-16)24-14-20(23)21-17-10-6-15(4-2)7-11-17/h6-13H,3-5,14H2,1-2H3,(H,21,23)
• InChI Key: HIZQVMFNOGEXJB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed for its potential use in treating metabolic and cardiovascular diseases. However, it has gained popularity in the sports and fitness industry as a performance-enhancing drug due to its ability to increase endurance and fat burning.

Mechanism of Action

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and energy metabolism.
Biochemical and Physiological Effects
Studies have shown that 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide can improve endurance and exercise performance in both animal and human models. It has also been shown to increase fat burning and reduce body weight in obese individuals. Additionally, it has been found to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide has several advantages for use in laboratory experiments. It is highly specific for PPARδ and has a long half-life, making it easy to administer and study. However, its potential for abuse as a performance-enhancing drug and lack of long-term safety data are limitations that should be considered.

Future Directions

There are several potential future directions for research on 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide. These include investigating its potential use in treating other metabolic and cardiovascular diseases, exploring its effects on muscle regeneration and repair, and further elucidating its mechanism of action at the molecular level. Additionally, more research is needed to fully understand the potential risks and benefits of using 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide as a performance-enhancing drug.

Synthesis Methods

The synthesis of 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide involves several steps, including the reaction of 4-ethylphenol with butyryl chloride to form 4-butyrylphenol. This is then coupled with 2-chloro-N-(2-methyl-4-nitrophenyl)acetamide to form the final product.

Scientific Research Applications

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide has been extensively studied for its potential therapeutic uses in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It has also been investigated for its potential use in treating cardiovascular diseases such as atherosclerosis and heart failure.